4-(4-Fluoro-3-methoxycarbonylphenyl)-2-nitrophenol, 95%

• IUPAC Name: methyl 2-fluoro-5-(4-hydroxy-3-nitrophenyl)benzoate
• InChI: InChI=1S/C14H10FNO5/c1-21-14(18)10-6-8(2-4-11(10)15)9-3-5-13(17)12(7-9)16(19)20/h2-7,17H,1H3
• InChI Key: CNYSZDRWBQLJAL-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=CC(=C1)C2=CC(=C(C=C2)O)[N+](=O)[O-])F
• Molecular Formula: C14H10FNO5
• DSSTOX Substance ID: DTXSID50686318
• Molecular Weight: 291.23 g/mol
• CAS RN: 1261963-68-1

Description

4-(4-Fluoro-3-methoxycarbonylphenyl)-2-nitrophenol, 95% (4-FMC-2NP) is a synthetic molecule that has been studied for its wide range of potential applications in scientific research. 4-FMC-2NP is a novel compound that has been reported to exhibit a variety of biological activities, including anticancer, antifungal, and antiviral properties. In addition, 4-FMC-2NP has been investigated for its potential use in drug delivery, gene therapy, and other biomedical applications.

Scientific Research Applications

4-(4-Fluoro-3-methoxycarbonylphenyl)-2-nitrophenol, 95% has been studied for its potential applications in scientific research. It has been reported to exhibit anticancer, antifungal, and antiviral activities. In addition, 4-(4-Fluoro-3-methoxycarbonylphenyl)-2-nitrophenol, 95% has been investigated for its potential use in drug delivery, gene therapy, and other biomedical applications.

Mechanism of Action

The mechanism of action of 4-(4-Fluoro-3-methoxycarbonylphenyl)-2-nitrophenol, 95% is not yet fully understood. However, it is believed to act through a variety of mechanisms, including inhibition of cell proliferation, induction of apoptosis, and modulation of signal transduction pathways.
Biochemical and Physiological Effects
4-(4-Fluoro-3-methoxycarbonylphenyl)-2-nitrophenol, 95% has been reported to have a variety of biochemical and physiological effects. In vitro studies have shown that 4-(4-Fluoro-3-methoxycarbonylphenyl)-2-nitrophenol, 95% can inhibit cell proliferation, induce apoptosis, and modulate signal transduction pathways. In addition, 4-(4-Fluoro-3-methoxycarbonylphenyl)-2-nitrophenol, 95% has been reported to have anti-inflammatory and antioxidant activities.

Advantages and Limitations for Lab Experiments

4-(4-Fluoro-3-methoxycarbonylphenyl)-2-nitrophenol, 95% has several advantages for use in laboratory experiments. It is relatively easy to synthesize and purify, and it is stable under a variety of conditions. In addition, it is relatively inexpensive and can be used in a variety of applications. However, there are some limitations to using 4-(4-Fluoro-3-methoxycarbonylphenyl)-2-nitrophenol, 95% in laboratory experiments. It is not water-soluble, and it has low bioavailability, which can limit its efficacy in certain applications.

Future Directions

There are a variety of potential future directions for 4-(4-Fluoro-3-methoxycarbonylphenyl)-2-nitrophenol, 95% research. One potential direction is to explore the mechanism of action of 4-(4-Fluoro-3-methoxycarbonylphenyl)-2-nitrophenol, 95% in greater detail. In addition, further research is needed to understand the biochemical and physiological effects of 4-(4-Fluoro-3-methoxycarbonylphenyl)-2-nitrophenol, 95%, as well as its potential applications in drug delivery and gene therapy. Furthermore, it is important to explore the potential advantages and limitations of 4-(4-Fluoro-3-methoxycarbonylphenyl)-2-nitrophenol, 95% for use in laboratory experiments. Finally, further research is needed to develop new methods for synthesizing and purifying 4-(4-Fluoro-3-methoxycarbonylphenyl)-2-nitrophenol, 95%.

Synthesis Methods

4-(4-Fluoro-3-methoxycarbonylphenyl)-2-nitrophenol, 95% is synthesized using a two-step process. First, 4-fluoro-3-methoxycarbonylphenyl-2-nitrophenol is synthesized from 4-fluoro-3-methoxybenzaldehyde and 2-nitrophenol using a modified Williamson ether synthesis. Then, the product is purified by recrystallization in ethanol.